Cas no 2586-89-2 (3-Heptyne)

3-Heptyne structure
3-Heptyne structure
Product Name:3-Heptyne
CAS No:2586-89-2
MF:C7H12
MW:96.1701822280884
MDL:MFCD00039960
CID:270495
PubChem ID:24864240
Update Time:2025-04-19

3-Heptyne Chemical and Physical Properties

Names and Identifiers

    • 3-Heptyne
    • hept-3-yne
    • 1-Ethyl-2-propylacetylene
    • DTXSID10180509
    • ASI2RQ5WEI
    • EINECS 219-967-7
    • J-016152
    • NS00027981
    • 2586-89-2
    • FT-0615777
    • AKOS015842686
    • UNII-ASI2RQ5WEI
    • KLYHSJRCIZOUHE-UHFFFAOYSA-N
    • 3-Heptyne, 97%
    • MFCD00039960
    • DTXCID00103000
    • MDL: MFCD00039960
    • Inchi: 1S/C7H12/c1-3-5-7-6-4-2/h3-5H2,1-2H3
    • InChI Key: KLYHSJRCIZOUHE-UHFFFAOYSA-N
    • SMILES: C(C)CC#CCC

Computed Properties

  • Exact Mass: 96.09396
  • Monoisotopic Mass: 96.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 78.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.741 g/mL at 25 °C(lit.)
  • Melting Point: -130.5°C
  • Boiling Point: 105-106 °C(lit.)
  • Flash Point: Fahrenheit: 3.2 ° f
    Celsius: -16 ° c
  • Refractive Index: n20/D 1.4225(lit.)
  • PSA: 0
  • LogP: 2.19990
  • Solubility: Not available

3-Heptyne Security Information

3-Heptyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00298-2g
Hept-3-yne
2586-89-2
2g
¥678.0 2021-09-04
abcr
AB105403-10 g
3-Heptyne, 98%; .
2586-89-2 98%
10 g
€177.60 2023-07-20
abcr
AB105403-50 g
3-Heptyne, 98%; .
2586-89-2 98%
50g
€345.60 2023-04-11
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53504-5g
3-Heptyne, 97%
2586-89-2 97%
5g
¥915.00 2023-04-13
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H53504-25g
3-Heptyne, 97%
2586-89-2 97%
25g
¥3436.00 2023-04-13
SHENG KE LU SI SHENG WU JI SHU
sc-231738-2 g
3-Heptyne,
2586-89-2
2g
¥308.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-231738-2g
3-Heptyne,
2586-89-2
2g
¥308.00 2023-09-05
abcr
AB105403-10g
3-Heptyne, 98%; .
2586-89-2 98%
10g
€177.60 2025-02-18

3-Heptyne Related Literature

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd